molecular formula C8H6ClNOS B8576820 2-Chloro-4-(cyanomethylthio)-phenol CAS No. 83474-09-3

2-Chloro-4-(cyanomethylthio)-phenol

Cat. No.: B8576820
CAS No.: 83474-09-3
M. Wt: 199.66 g/mol
InChI Key: PLUDPLJNTJHQCY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Chloro-4-(cyanomethylthio)-phenol is a substituted phenol derivative characterized by a chlorine atom at the 2-position and a cyanomethylthio (-SCH₂CN) group at the 4-position of the aromatic ring. The cyanomethylthio group combines sulfur’s electron-donating capacity with the nitrile’s electron-withdrawing nature, creating unique electronic and steric properties. This compound is primarily utilized as an enhancer in peroxidase-based assays due to its ability to amplify chemiluminescent signals .

Properties

CAS No.

83474-09-3

Molecular Formula

C8H6ClNOS

Molecular Weight

199.66 g/mol

IUPAC Name

2-(3-chloro-4-hydroxyphenyl)sulfanylacetonitrile

InChI

InChI=1S/C8H6ClNOS/c9-7-5-6(12-4-3-10)1-2-8(7)11/h1-2,5,11H,4H2

InChI Key

PLUDPLJNTJHQCY-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1SCC#N)Cl)O

Origin of Product

United States

Comparison with Similar Compounds

Data Tables

Table 1: Physical and Chemical Properties

Compound Molecular Weight (g/mol) Key Substituents pKa (Estimated) logP Applications
2-Chloro-4-(cyanomethylthio)-phenol 199.67 2-Cl, 4-SCH₂CN ~7.5–8.5 ~2.1 Chemiluminescence enhancer
2-Chloro-4-(trifluoromethyl)phenol 196.55 2-Cl, 4-CF₃ ~6–7 ~3.5 Agrochemical intermediate
2-Chloro-4-(methylsulfonyl)phenol 206.65 2-Cl, 4-SO₂CH₃ ~4–5 ~1.8 Organic synthesis
2-Chloro-4-(tert-pentyl)phenol 198.69 2-Cl, 4-C(CH₂CH₃)₃ ~8–9 ~4.2 Polymer stabilizers

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